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Compound of Interest

Compound Name: 7-Oxabicyclo[2.2.1]heptane

Cat. No.: B1213206

Essential Safety & Handling Guide for 7-
Oxabicyclo[2.2.1]heptane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for the
operational handling and disposal of 7-Oxabicyclo[2.2.1]heptane (also known as 1,4-
Epoxycyclohexane). Adherence to these procedural steps is critical for ensuring laboratory
safety.

Immediate Safety Concerns

7-Oxabicyclo[2.2.1]heptane is a highly flammable liquid and vapor.[1][2][3] The primary
immediate risks are fire and explosion. Vapors are heavier than air and may travel to a source
of ignition and flash back.[2] Containers may explode when heated.[2] While specific toxicity
data is limited, direct contact may cause eye and skin irritation.[4] Therefore, all handling
procedures must be designed to mitigate these hazards.

Quantitative Data Summary

While specific occupational exposure limits for 7-Oxabicyclo[2.2.1]heptane have not been
established[2][5][6], the following physical properties are critical for safe handling and storage.
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Property Value Source(s)
CAS Number 279-49-2 [1]
Molecular Formula CeH100 [7]
Physical Appearance Colorless, clear liquid [6]
Odor Camphor-like [6]
Boiling Point 119 °C (at 713 mmHg) [8]
Flash Point 13 °C (55.4 °F) - Closed Cup [8]
Density 0.968 g/mL at 25 °C [8]

Occupational Exposure Limits

(OEL) Not established [2][5][6]

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the necessary steps for safely handling 7-Oxabicyclo[2.2.1]heptane in a
laboratory setting.

Engineering Controls & Preparation

» Ventilation: Always handle this chemical in a well-ventilated area, preferably within a certified
chemical fume hood to minimize vapor inhalation.[4] Use explosion-proof ventilation
systems.[1][2][5]

« Ignition Source Control: Before handling, ensure the work area is completely free of ignition
sources. This includes open flames, hot surfaces, sparks from electrical equipment, and
static discharge.[1][2][5] Post "No Smoking" signs in the area.[1][2][5]

» Equipment: Use only non-sparking tools for all operations, including opening containers and
transfers.[1][2][5] All electrical equipment must be explosion-proof.[1][2][5]

e Grounding: To prevent static electricity build-up, ground and bond all containers and
receiving equipment during transfers.[1][2][4][5]
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Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory. The following equipment must be worn at all times

when handling the chemical:

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA 1910.133 or an equivalent standard.[5]

o Hand Protection: Wear compatible chemical-resistant gloves.[9] While specific breakthrough
time data for this compound is not available, general recommendations for ethers and
flammable liquids suggest using materials like Butyl rubber or Viton®. Nitrile gloves may be
suitable for incidental contact but should be used with caution for extended exposure.[10]
Crucially, inspect gloves for any signs of degradation before each use and consult the
manufacturer's specific chemical resistance data.[7]

o Skin and Body Protection: Wear a flame-retardant lab coat and appropriate protective
clothing to prevent skin exposure.[2][11] In case of potential splashing, an apron may be

necessary.

o Respiratory Protection: Under normal conditions with adequate engineering controls (i.e., a
fume hood), respiratory protection is not typically required.[2] If engineering controls are
insufficient or in case of a spill, use a government-approved respirator.[9]

Chemical Handling & Transfer

» Container Handling: Keep the container tightly closed when not in use.[1][2][5] Handle
containers carefully to avoid spills.

o Transferring: When transferring the liquid, use the grounding and bonding procedures
mentioned above. Pour slowly to minimize splashing and vapor generation.

» General Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly
after handling the chemical and before leaving the work area.[6]

Storage

e Location: Store in a designated flammables storage area that is cool, dry, and well-ventilated.

[1](21[5]
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» Conditions: Keep the container tightly closed and upright.[6] Store away from heat, ignition
sources, and incompatible materials such as oxidizing agents.[1][2]

Disposal Plan

Waste generated from the use of 7-Oxabicyclo[2.2.1]heptane is considered hazardous waste.

Waste Collection

e Collect all waste, including contaminated consumables (e.g., pipette tips, paper towels), in a
designated, properly labeled, and sealed hazardous waste container.

e Do not mix with incompatible waste streams.

Disposal Procedure

» Dispose of the chemical waste through an approved waste disposal plant.[1][2][7]

 All disposal activities must be in accordance with local, regional, and national hazardous
waste regulations.[2]

o Empty containers retain product residue (liquid and vapor) and can be dangerous; they must
be treated as hazardous waste and disposed of accordingly.[1][2][7]

Emergency Protocols

o Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin area
with plenty of water or shower.[1][5]

o Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including
under the eyelids. Seek immediate medical attention.[1][2]

¢ Inhalation: Move the affected person to fresh air and keep them at rest in a position
comfortable for breathing. If breathing is difficult, administer oxygen. Seek immediate
medical attention.[1][5]

» Spill: Evacuate the area. Remove all ignition sources. Ventilate the area. Use spark-proof
tools and absorbent, inert material (e.g., sand, silica gel) to contain and clean up the spill.[2]
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o Fire: Use alcohol-resistant foam, carbon dioxide (COz), or dry chemical powder to extinguish.

[1][2][5] Do not use a water jet, as it will spread the fire.[5]

Mandatory Visualization: Chemical Handling
Workflow

The following diagram illustrates the logical workflow for the safe handling of 7-

Oxabicyclo[2.2.1]heptane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Personal protective equipment for handling 7-
Oxabicyclo[2.2.1]heptane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213206#personal-protective-equipment-for-
handling-7-oxabicyclo-2-2-1-heptane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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